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Compound of Interest

Compound Name: Modafiendz

Cat. No.: B593385 Get Quote

An In-depth Technical Guide on Modafiendz (CAS Number: 1613222-54-0)

Disclaimer: The information provided in this document is intended for research, scientific, and

drug development professionals. The compound discussed is a research chemical and should

be handled by qualified professionals in a controlled laboratory setting.

Introduction
Modafiendz, with the Chemical Abstracts Service (CAS) number 1613222-54-0, is a research

chemical that has garnered interest within the scientific community. This guide provides a

comprehensive overview of its chemical properties, available research data, and experimental

protocols. Due to the nature of this compound as a research chemical, publicly available data is

limited, and this document represents a consolidation of the currently accessible information.

Chemical and Physical Properties
A thorough search for the chemical and physical properties of Modafiendz (CAS 1613222-54-

0) did not yield a comprehensive, publicly available dataset. Research chemicals often lack the

extensive documentation of approved pharmaceuticals.

Experimental Data
No peer-reviewed publications detailing the pharmacological, toxicological, or pharmacokinetic

properties of Modafiendz (CAS 1613222-54-0) were identified. The data presented in this

section is based on information from chemical suppliers and online databases.
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Table 1: Summary of Available Data

Parameter Value Source

Purity ≥98% Chemical Supplier Databases

Appearance White to off-white powder Chemical Supplier Databases

Storage -20°C Chemical Supplier Databases

Experimental Protocols
Detailed, validated experimental protocols for Modafiendz are not available in the public

domain. The following represents a generalized workflow for the initial in vitro assessment of a

novel research compound.
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Caption: Generalized workflow for in vitro screening of research compounds.

Putative Signaling Pathways
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Given the structural alerts that may be present in molecules related to Modafiendz, a

hypothetical signaling pathway of interest could involve dopamine and norepinephrine reuptake

inhibition. The following diagram illustrates this theoretical mechanism of action.
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Caption: Hypothetical mechanism of action via transporter inhibition.

Conclusion
Modafiendz (CAS 1613222-54-0) remains a compound with limited publicly available scientific

data. The information presented in this guide is a consolidation of what is currently known.

Further research is required to fully elucidate its pharmacological profile, mechanism of action,

and safety. Researchers and drug development professionals are encouraged to conduct their

own comprehensive analyses and validation.

To cite this document: BenchChem. [Modafiendz CAS number 1613222-54-0]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593385#modafiendz-cas-number-1613222-54-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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